Cas no 1511967-52-4 (4-(5-bromofuran-2-yl)-1H-imidazole)

• Product Name: 4-(5-bromofuran-2-yl)-1H-imidazole
• CAS No: 1511967-52-4
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 5938124
• PubChem ID: 165758114
• Update Time: 2025-06-13

4-(5-bromofuran-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(5-bromo-2-furanyl)-
• 4-(5-bromofuran-2-yl)-1H-imidazole
• EN300-1914801
• 1511967-52-4

• Inchi： 1S/C7H5BrN2O/c8-7-2-1-6(11-7)5-3-9-4-10-5/h1-4H,(H,9,10)
• InChI Key： XRPAFLYQGCQEFE-UHFFFAOYSA-N
• SMILES： C1NC(C2=CC=C(Br)O2)=CN=1

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.700±0.06 g/cm3(Predicted)
• Boiling Point: 379.8±27.0 °C(Predicted)
• pka: 12.55±0.10(Predicted)

Additional information on 4-(5-bromofuran-2-yl)-1H-imidazole

Comprehensive Overview of 4-(5-bromofuran-2-yl)-1H-imidazole (CAS No. 1511967-52-4): Properties, Applications, and Research Insights

The compound 4-(5-bromofuran-2-yl)-1H-imidazole (CAS No. 1511967-52-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a bromofuran moiety with an imidazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating cellular pathways. The presence of both bromine and nitrogen-containing functional groups enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for furan-imidazole hybrids like 4-(5-bromofuran-2-yl)-1H-imidazole has surged due to their role in developing antimicrobial agents and anticancer compounds. Studies highlight its efficacy in inhibiting bacterial growth and disrupting cancer cell proliferation, aligning with the global focus on antibiotic resistance and precision medicine. The compound’s structure-activity relationship (SAR) is a hot topic in computational chemistry, with AI-driven models predicting its binding affinity to biological targets.

From a synthetic perspective, CAS 1511967-52-4 serves as a key building block in multicomponent reactions, enabling efficient construction of complex scaffolds. Its bromine atom facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in creating biaryl derivatives. This adaptability resonates with the growing trend of green chemistry, where researchers prioritize atom-economical and sustainable methodologies.

The compound’s physicochemical properties, including solubility and thermal stability, are critical for formulation scientists. Analytical techniques like HPLC and NMR are routinely employed to characterize 4-(5-bromofuran-2-yl)-1H-imidazole, ensuring purity for preclinical studies. Its logP value and hydrogen-bonding capacity further influence its pharmacokinetic profile, a recurring theme in drug-likeness discussions.

Beyond pharmaceuticals, 1511967-52-4 finds niche applications in organic electronics. Its conjugated system and electron-rich heterocycles make it a candidate for OLED materials and conductive polymers, addressing the demand for flexible and energy-efficient devices. This dual utility in life sciences and advanced materials underscores its interdisciplinary relevance.

In summary, 4-(5-bromofuran-2-yl)-1H-imidazole exemplifies the convergence of synthetic innovation and biomedical potential. As research delves deeper into its mechanistic actions and scalable synthesis, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.